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Compound of Interest

Compound Name: 5-Hydroxyisophthalonitrile

Cat. No.: B1321930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5-
hydroxyisophthalonitrile crystalline powder, a pivotal intermediate in various chemical
syntheses. This document outlines its fundamental physicochemical characteristics, presents
standardized methodologies for their determination, and offers a logical workflow for the
physical characterization of such crystalline compounds.

Core Physical and Chemical Properties

5-Hydroxyisophthalonitrile, with the CAS Number 79370-78-8, is a white solid organic
compound.[1] Its chemical structure consists of a benzene ring substituted with two nitrile
groups and one hydroxyl group, bestowing upon it a unique reactivity profile valuable in the
synthesis of pharmaceuticals and other complex molecules.[1]

Quantitative Data Summary

The table below summarizes the key quantitative physical properties of 5-
hydroxyisophthalonitrile that have been reported in the literature.
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Property Value Source
Molecular Formula CsHaN20 [2]
Molecular Weight 144.13 g/mol [3]
Melting Point ~266 °C
Solubility in Water 0.55 g/L (at 25 °C) [1]
Density (calculated) 1.343 g/cm3 [3]
Appearance White to off-white crystalline o
powder

Experimental Protocols for Physical
Characterization

Accurate determination of the physical properties of a crystalline powder like 5-
hydroxyisophthalonitrile is crucial for its application in research and development. The
following sections detail standardized experimental protocols for key physical characterization
techniques.

Melting Point Determination

The melting point is a critical indicator of the purity of a crystalline solid.[2]
Methodology: Capillary Melting Point Apparatus (e.g., Mel-Temp)

o Sample Preparation: A small amount of the finely powdered 5-hydroxyisophthalonitrile is
packed into a capillary tube to a height of 1-2 mm.[4]

o Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent
to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially near the expected melting point.[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://opg.optica.org/josa/abstract.cfm?uri=josa-43-9-806_1
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://opg.optica.org/josa/abstract.cfm?uri=josa-43-9-806_1
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/product/b1321930?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid mass turns into a clear liquid (completion of
melting) are recorded. This range is the melting point of the substance.[2] A sharp melting
point range (0.5-1.0 °C) is indicative of a pure compound.

Solubility Determination

Understanding the solubility of a compound is essential for its formulation and delivery in drug
development.

Methodology: Shake-Flask Method

o Sample Preparation: An excess amount of 5-hydroxyisophthalonitrile crystalline powder is
added to a known volume of the solvent (e.g., water) in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a prolonged
period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved
and undissolved solute.

o Separation: The saturated solution is carefully separated from the excess solid by filtration or
centrifugation.

e Analysis: The concentration of 5-hydroxyisophthalonitrile in the clear, saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).[5] This concentration represents the solubility
of the compound in the given solvent at that temperature.

Spectroscopic Characterization

Spectroscopic techniques are vital for confirming the chemical identity and structure of the
compound.

Infrared (IR) Spectroscopy

o Sample Preparation (Thin Solid Film): A small amount of 5-hydroxyisophthalonitrile is
dissolved in a volatile solvent (e.g., methylene chloride). A drop of this solution is placed on
an IR-transparent salt plate (e.g., NaCl or KBr). The solvent is allowed to evaporate, leaving
a thin film of the solid on the plate.[1]
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» Data Acquisition: The salt plate is placed in the sample holder of an FT-IR spectrometer, and
the infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: For *H and 3C NMR, 5-25 mg of 5-hydroxyisophthalonitrile is
dissolved in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-ds, as
the compound's solubility in less polar solvents is low).[6][7][8] The solution should be filtered
into a clean NMR tube to remove any particulate matter.[6]

o Data Acquisition: The NMR tube is placed in the NMR spectrometer, and the spectrum is
acquired. Tetramethylsilane (TMS) is typically used as an internal standard.

Crystal Structure Determination

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional
atomic arrangement of a crystalline solid.

Methodology: Single-Crystal X-ray Diffraction

o Crystal Growth: High-quality single crystals of 5-hydroxyisophthalonitrile are grown,
typically by slow evaporation of a saturated solution, slow cooling of a hot saturated solution,
or vapor diffusion.[9][10] The choice of solvent is critical for obtaining crystals suitable for
diffraction.[10]

o Crystal Mounting: A suitable single crystal (typically with dimensions >0.1 mm) is mounted on
a goniometer head.[11]

o Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.[11]

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and symmetry. The atomic positions are then determined and refined
to generate a detailed three-dimensional model of the crystal structure.
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Workflow for Physical Characterization of a
Crystalline Powder

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a new or synthesized crystalline powder like 5-hydroxyisophthalonitrile.
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Caption: Workflow for the physical characterization of a crystalline powder.
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This guide provides a foundational understanding of the physical properties of 5-
hydroxyisophthalonitrile and the experimental approaches to their characterization. For
researchers and drug development professionals, this information is essential for the effective
utilization and further development of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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